N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C21H22ClN3O4S.ClH/c1-24(2)10-11-25(20(26)17-12-28-14-6-4-5-7-15(14)29-17)21-23-18-16(27-3)9-8-13(22)19(18)30-21;/h4-9,17H,10-12H2,1-3H3;1H
• InChI Key: LGHWIUWVENPTQL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC(=C2S1)Cl)OC)C(=O)C3COC4=CC=CC=C4O3.Cl
• Molecular Formula: C21H23Cl2N3O4S
• Molecular Weight: 484.4 g/mol

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H23Cl2N3O4S and its molecular weight is 484.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound is related to a class of chemicals that are synthesized and characterized for various potential applications, including medicinal chemistry. For instance, the synthesis of novel heterocyclic compounds such as benzodifuranyl derivatives has been explored for their anti-inflammatory and analgesic properties, indicating the diverse chemical reactivity and potential biological applications of similar complex molecules (Abu‐Hashem et al., 2020).

Pharmacological Evaluation

Compounds structurally related to the one have been designed and evaluated for their pharmacological potential. For example, 3-ethoxyquinoxalin-2-carboxamides were studied as 5-HT3 receptor antagonists, which are important targets in the development of new antidepressants (Mahesh et al., 2011). Such studies highlight the potential of complex organic molecules in contributing to the discovery of new therapeutic agents.

Material Synthesis

The synthesis of polymers from monomers containing functionalities similar to the compound of interest has been reported. This includes the synthesis of α-hydroxy and α,ω-dihydroxy polymers using 2-(dimethylamino)ethyl methacrylate, demonstrating the utility of such molecules in materials science (Costa & Patrickios, 1999).

Antimicrobial Activity

New pyridine derivatives, potentially including structures similar to the compound , have been synthesized and their antimicrobial activity evaluated. This indicates the relevance of such compounds in the development of new antimicrobial agents (Patel et al., 2011).